4-Hydroxy-3-nitropyridine N-oxide
Overview
Description
4-Hydroxy-3-nitropyridine N-oxide is an organic solvent that has a number of industrial applications . It is used as a raw material for the production of other chemicals and as a cleaning agent in wastewater treatment plants .
Synthesis Analysis
4-Hydroxy-3-nitropyridine can be synthesized by the nitration of 4-hydroxypyridine . Pyridine N-oxide was nitrated with HNO and H2SO to give 4-nitropyridine N-oxide, followed by reaction with PCl to give the final product . The continuous flow methodology was used to minimize accumulation of the highly energetic and potentially explosive nitration product .Molecular Structure Analysis
The molecular formula of 4-Hydroxy-3-nitropyridine N-oxide is C5H4N2O4 . Unfortunately, the specific molecular structure analysis is not available in the search results.Chemical Reactions Analysis
The pathway to 4-nitropyridine via the pyridine N-oxide involves two steps, including a nitration step and a reduction step . The nitration reaction is a key step and with the use of HNO – 3 H 2SO mixed acid as the nitration reagent is usually exothermic .Physical And Chemical Properties Analysis
4-Hydroxy-3-nitropyridine N-oxide is a solid at room temperature . The boiling point is 225-226°C . More specific physical and chemical properties are not available in the search results.Scientific Research Applications
Synthesis of Nitropyridines
This compound can be used in the synthesis of various nitropyridines, which are important intermediates in organic synthesis and pharmaceuticals. For example, it can be converted into 4-ethoxy-3-nitropyridine by treating with phosphorus pentachloride (PCl5) followed by ethanol .
Wastewater Treatment
It serves as a cleaning agent in wastewater treatment plants, helping to break down pollutants and improve water quality .
Proteomics Research
This compound is also a specialty product for proteomics research applications, which involves the study of proteomes and their functions .
Diagnostic Assay Manufacturing
It may find use in diagnostic assay manufacturing, contributing to medical research and clinical diagnostics .
Continuous Flow Synthesis
In chemical manufacturing, it can be used in continuous flow synthesis processes to minimize the accumulation of highly energetic and potentially explosive products .
Safety Data Sheet Information
The safety data sheet for this compound indicates that it is intended for R&D use only and not for medicinal or household uses .
Mechanism of Action
Target of Action
It is known that nitropyridines, a class of compounds to which 4-hydroxy-3-nitropyridine n-oxide belongs, are important synthetic intermediates for new pesticides and medicines .
Mode of Action
The mode of action of 4-Hydroxy-3-nitropyridine N-oxide involves a nitration step and a reduction step . The nitration reaction is a key step and with the use of HNO3 and H2SO4 mixed acid as the nitration reagent is usually exothermic .
Biochemical Pathways
It is known that nitropyridines can be used in the synthesis of various pyridine derivatives, which can potentially affect multiple biochemical pathways .
Result of Action
As a nitropyridine, it is known to be a key intermediate in the synthesis of various medicinal products .
Action Environment
The action of 4-Hydroxy-3-nitropyridine N-oxide can be influenced by environmental factors such as temperature and solvent conditions . For instance, the nitration reaction is exothermic and occurs at higher temperatures, which can result in polynitration . Additionally, the reaction is carried out in an organic solvent .
Safety and Hazards
This compound is toxic if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye . Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, and remove all sources of ignition .
Future Directions
4-Nitropyridine, a key intermediate in medicinal products, was successfully prepared from pyridine N-oxide in a two-step approach . The continuous flow methodology was used to enable the safe scale-up of 4-nitropyridine with no 2-nitropyridine by-product . This suggests that the continuous flow methodology could be a promising direction for future research and development in the synthesis of similar compounds.
properties
IUPAC Name |
1-hydroxy-3-nitropyridin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4N2O4/c8-5-1-2-6(9)3-4(5)7(10)11/h1-3,9H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QDIJYPHBWUDRIA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C=C(C1=O)[N+](=O)[O-])O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90285384 |
Source
|
| Record name | 4-Hydroxy-3-nitropyridine N-oxide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90285384 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Hydroxy-3-nitropyridine N-oxide | |
CAS RN |
31872-57-8 |
Source
|
| Record name | 31872-57-8 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=41627 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 4-Hydroxy-3-nitropyridine N-oxide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90285384 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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